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Compound of Interest |

Compound Name: Trimethylgermanium
CAS No.: 1449-63-4
\ J

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of trimethylgermanium compounds, focusing
on their chemical identifiers, properties, synthesis, and applications, particularly within the
realm of drug discovery and development. As organogermanium chemistry continues to gain
traction for its unique reactivity and potential for creating novel molecular architectures, a
thorough understanding of these foundational reagents is essential.

Core Chemical Identifiers and Properties

While "trimethylgermanium" can refer to the trimethylgermyl functional group, (CH3)3Ge-, the
most common and stable precursors used in synthesis are the trimethylgermanium halides.
Among these, trimethylgermanium chloride is the most frequently utilized.

A less common entry in chemical databases is for trimethylgermanium itself, which may refer
to a transient species or a specific derivative.

Table 1: Key Chemical Identifiers for Trimethylgermanium and its Halide Derivatives
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Molecular
Compound Molecular .
CAS Number Weight (g/mol  InChiKey
Name Formula )
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um UHFFFAOY SA-
N[1]
ZZBNZZCHSNO
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N[E]
. _ KFLWSIOBXYV
Trimethylgermani
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Table 2: Physicochemical Properties of Trimethylgermanium Halides
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Trimethylgermanium

Trimethylgermanium

Property Chloride Bromide
Appearance Clear, colorless liquid[3][8] Colorless liquid
Melting Point -13 °C[3][8] -25 °C[6]

Boiling Point 102 °C[3][8][9] 114 °C[6]

Density 1.24 g/mL at 25 °C[8][10] 1.54 g/mL at 25 °C[6]

Refractive Index

n20/D 1.433[8][10]

n20/D 1.47[6]

Immiscible with water; miscible

with ether, THF, hexane,

Not specified, but expected to

Solubility ) - .
benzene, dichloromethane, be similar to the chloride.
and chloroform.[8][10][11]
o ) N Not specified, but expected to
Sensitivity Moisture sensitive.[3][12]

be moisture sensitive.

Synthesis and Reactivity

Trimethylgermanium halides are versatile reagents in organic and organometallic synthesis.

They serve as the primary source for introducing the trimethylgermyl moiety into organic

molecules.

Synthesis of Trimethylgermanium Chloride

A common laboratory-scale synthesis of trimethylgermanium chloride involves the direct

reaction of germanium tetrachloride with a methylating agent, such as a methyl Grignard

reagent (e.g., methylmagnesium bromide) or methyllithium. The stoichiometry of the reaction

must be carefully controlled to favor the formation of the trimethylated product.

Experimental Protocol: Synthesis of Trimethylgermanium Chloride

Materials:

e Germanium tetrachloride (GeCl4)
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Methylmagnesium bromide (CH3MgBFr) in a suitable solvent (e.g., diethyl ether or THF)
Anhydrous diethyl ether or THF

Anhydrous hexane

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate

Schlenk line or glovebox for inert atmosphere operations

Distillation apparatus

Procedure:

Under an inert atmosphere (argon or nitrogen), a solution of germanium tetrachloride in
anhydrous diethyl ether is cooled to 0 °C in an ice bath.

A solution of methylmagnesium bromide (3 equivalents) in diethyl ether is added dropwise to
the stirred germanium tetrachloride solution. The reaction is exothermic and should be
controlled by the rate of addition.

After the addition is complete, the reaction mixture is allowed to warm to room temperature
and stirred for several hours to ensure complete reaction.

The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium
chloride.

The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

The combined organic layers are washed with brine and dried over anhydrous magnesium
sulfate.

The solvent is removed by distillation at atmospheric pressure.

The crude product is purified by fractional distillation to yield pure trimethylgermanium
chloride.
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Key Reactions and Mechanistic Considerations

The reactivity of trimethylgermanium halides is dominated by the electrophilic nature of the
germanium center and the lability of the germanium-halogen bond. They readily undergo
nucleophilic substitution with a variety of nucleophiles.

Diagram: General Reactivity of Trimethylgermanium Chloride

Trimethylgermanium Chloride

(Me3GeCl)
EVEETETTA.

Trimethvilgermyl Derivative
(Me3Ge-Nu)

Nucleophile (Nu-)

Click to download full resolution via product page
Caption: Nucleophilic substitution at the germanium center of trimethylgermanium chloride.

Trimethylgermanium chloride can be used as a precursor to germanium-masked dienolates
for regioselective carbon-carbon bond formation, as well as in the formation of germanium
enolates and a-germanate esters for aldol condensation reactions, Peterson-type reactions,
and Claisen rearrangements.[8][11] It is also used as an alkylating agent and a precursor in the
synthesis of Grignard reagents.[8][9][10][11][13]

Applications in Drug Development and Organic
Synthesis

The unique properties of organogermanium compounds, such as their low toxicity compared to
other organometallics like stannanes, have made them attractive for applications in medicinal
chemistry and drug discovery.[8][11]
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Role as Synthetic Tools

The trimethylgermyl group can be used as a directing group or a placeholder in complex
organic syntheses. Its ability to be introduced and subsequently removed under specific
conditions allows for precise control over reaction pathways. For instance, trimethyl(2-
thienyl)germane, prepared from trimethylgermanium chloride, is an important compound in
the development of new materials and chemicals.[8][9][10][11][13]

Germanium in Medicinal Chemistry

The "carbon/silicon/germanium switch" is a concept in medicinal chemistry where replacing a
carbon or silicon atom in a drug molecule with a germanium atom can modulate its biological
activity, metabolic stability, and pharmacokinetic profile.[14] Organogermanium(l\VV) compounds
have shown a broad spectrum of bioactivity and inherent low toxicity, making them promising
candidates for drug development.[14] The trimethylgermyl group can be incorporated into drug
candidates to fine-tune their properties.

While the direct application of trimethylgermanium chloride in drug formulations is unlikely
due to its reactivity, it serves as a critical building block for synthesizing more complex
organogermanium compounds with potential therapeutic applications.

Safety and Handling

Trimethylgermanium halides are hazardous chemicals and must be handled with appropriate
safety precautions.

» Hazards: Trimethylgermanium chloride is a highly flammable liquid and vapor.[12][15] It
causes severe skin burns and eye damage.[12][15] It is also harmful if inhaled, in contact
with skin, or if swallowed.[16]

o Handling: Work should be conducted in a well-ventilated fume hood.[16] Personal protective
equipment, including chemical-resistant gloves, safety goggles, and a lab coat, should be
worn.[16] All sources of ignition should be eliminated.[12][15]

o Storage: Store in a cool, dry, and well-ventilated area in a tightly closed container.[12][16] It
iIs moisture-sensitive and should be stored under an inert atmosphere.[3][12]

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b074220?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1252312.htm
https://www.thermofisher.com/search/cas/1529-47-1
https://www.chemdad.com/index.php?c=article&id=3334
https://m.chemicalbook.com/ProductChemicalPropertiesCB1252312_EN.htm
https://www.lookchem.com/404.htm
https://pubs.rsc.org/en/content/articlelanding/2025/ob/d5ob00716j
https://pubs.rsc.org/en/content/articlelanding/2025/ob/d5ob00716j
https://www.benchchem.com/product/b074220?utm_src=pdf-body
https://www.benchchem.com/product/b074220?utm_src=pdf-body
https://www.benchchem.com/product/b074220?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA34129~~PDF~~MTR~~CGV4~~EN~~2026-01-02%2017:10:16~~Trimethylgermanium%20chloride~~
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/211729
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA34129~~PDF~~MTR~~CGV4~~EN~~2026-01-02%2017:10:16~~Trimethylgermanium%20chloride~~
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/211729
https://pim-resources.coleparmer.com/sds/03070.pdf
https://pim-resources.coleparmer.com/sds/03070.pdf
https://pim-resources.coleparmer.com/sds/03070.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA34129~~PDF~~MTR~~CGV4~~EN~~2026-01-02%2017:10:16~~Trimethylgermanium%20chloride~~
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/211729
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA34129~~PDF~~MTR~~CGV4~~EN~~2026-01-02%2017:10:16~~Trimethylgermanium%20chloride~~
https://pim-resources.coleparmer.com/sds/03070.pdf
https://ereztech.com/product/trimethylgermanium-chloride-1529-47-1/
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA34129~~PDF~~MTR~~CGV4~~EN~~2026-01-02%2017:10:16~~Trimethylgermanium%20chloride~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[16][17]

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention.[16][17]

e Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.[16][17]

« Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[17]

Conclusion

Trimethylgermanium compounds, particularly the halides, are indispensable reagents in
modern synthetic chemistry. Their unique reactivity and the favorable toxicological profile of
organogermanium compounds open up new avenues for the design and synthesis of novel
therapeutic agents and advanced materials. A thorough understanding of their properties,
handling requirements, and synthetic applications is crucial for researchers aiming to leverage
the potential of organogermanium chemistry.
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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